Cas no 2137537-10-9 (4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid)

4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid is a specialized organic compound featuring a benzyloxycarbonyl (Cbz) protecting group and a 5-bromothiophene moiety. Its structural complexity makes it valuable in peptide synthesis and medicinal chemistry, where the Cbz group serves as a temporary amine protector, while the bromothiophene unit offers reactivity for further functionalization. The carboxylic acid functionality enhances solubility and compatibility with coupling reactions. This compound is particularly useful in the synthesis of heterocyclic and peptidomimetic derivatives, providing a versatile intermediate for drug discovery and biochemical research. Its well-defined reactivity and stability under standard conditions make it a reliable choice for targeted synthetic applications.
4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid structure
2137537-10-9 structure
Product Name:4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid
CAS No:2137537-10-9
MF:C16H16BrNO4S
MW:398.271542549133
CID:6526170
PubChem ID:165465870
Update Time:2025-05-19

4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-765377
    • 4-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid
    • 2137537-10-9
    • 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid
    • Inchi: 1S/C16H16BrNO4S/c17-14-7-6-13(23-14)12(8-15(19)20)9-18-16(21)22-10-11-4-2-1-3-5-11/h1-7,12H,8-10H2,(H,18,21)(H,19,20)
    • InChI Key: CYFGZCRAIGRSOE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC(=O)O)CNC(=O)OCC2C=CC=CC=2)S1

Computed Properties

  • Exact Mass: 396.99834g/mol
  • Monoisotopic Mass: 396.99834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 104Ų

4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid Pricemore >>

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4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid Related Literature

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid

Research Brief on 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid (CAS: 2137537-10-9)

The compound 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid (CAS: 2137537-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The presence of the bromothiophene moiety and the benzyloxycarbonyl (Cbz) protecting group in its structure makes it a versatile building block for the development of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of protease inhibitors, which show promise in treating diseases such as cancer and viral infections.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective kinase inhibitors. The bromothiophene group was found to enhance the binding affinity of the resulting inhibitors to their target kinases, while the Cbz group facilitated the introduction of additional functional groups to modulate pharmacokinetic properties. The study reported significant inhibitory activity against a panel of kinases implicated in oncogenic signaling pathways, suggesting its potential as a lead compound for anticancer drug development.

Another notable application of 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid is in the field of peptide mimetics. Researchers have demonstrated its utility in the design of peptidomimetics that mimic the structure and function of natural peptides. These mimetics exhibit improved stability and bioavailability compared to their peptide counterparts, making them attractive candidates for therapeutic interventions. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of peptidomimetics derived from this compound, which exhibited potent activity against a range of bacterial pathogens.

Despite these promising findings, challenges remain in the optimization of 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid for clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activity position it as a valuable tool in the ongoing quest for novel therapeutics.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-2-yl)butanoic acid (CAS: 2137537-10-9) represents a promising scaffold for the development of new drugs targeting a variety of diseases. Continued research into its synthetic applications and biological effects will likely yield further insights into its therapeutic potential and pave the way for its translation into clinical use.

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